4-Methylmorpholine-2-carboximidamide dihydrochloride
Overview
Description
“4-Methylmorpholine-2-carboximidamide dihydrochloride” is a chemical compound that can be used for pharmaceutical testing . It’s available for purchase as a high-quality reference standard .
Molecular Structure Analysis
The molecular structure analysis of “4-Methylmorpholine-2-carboximidamide dihydrochloride” is not available in the search results .Chemical Reactions Analysis
The chemical reactions involving “4-Methylmorpholine-2-carboximidamide dihydrochloride” are not detailed in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Methylmorpholine-2-carboximidamide dihydrochloride” are not fully detailed in the search results .Scientific Research Applications
Pollen Sporoplasts Dissolution
4-Methylmorpholine N-oxide monohydrate (MMNO.H2O), closely related to 4-Methylmorpholine-2-carboximidamide dihydrochloride, serves as a potent solvent for polysaccharides. It effectively releases membrane-enclosed male gametophytes (sporoplasts) from spore walls in pollen, providing a new method for dissolving the sporopollenin component of spore walls (Loewus et al., 1985).
Lyocell Fiber Production
N-Methylmorpholine-N-oxide monohydrate (NMMO), closely associated with the chemical , is utilized as a solvent for cellulose in the Lyocell process for industrial fiber-making. Despite the physical nature of the process, it faces challenges such as side reactions and byproduct formation, which can negatively impact product quality. Understanding these chemical aspects is crucial for improving Lyocell fiber production (Rosenau et al., 2001).
Efficient Condensing Agent
4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMTMM) is synthesized from N-methylmorpholine and serves as an efficient condensing agent for forming amides and esters, highlighting its significance in organic synthesis (Kunishima et al., 1999).
Hydrogen Bonding and Proton Location
Research into 1:1 and 2:1 complexes of N-methylmorpholine betaine with mineral acids sheds light on hydrogen bonding and proton location. This insight is vital for understanding molecular interactions and designing materials with specific chemical properties (Dega‐Szafran et al., 2002).
Cellulose Solutions Discoloration
The use of NMMO monohydrate in cellulose solutions for the Lyocell process also presents challenges like chromophore formation and discoloration, underscoring the importance of understanding chemical reactions in industrial applications (Adorjan et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-methylmorpholine-2-carboximidamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N3O.2ClH/c1-9-2-3-10-5(4-9)6(7)8;;/h5H,2-4H2,1H3,(H3,7,8);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQLBOAWDVSPPCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC(C1)C(=N)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylmorpholine-2-carboximidamide dihydrochloride | |
CAS RN |
2137808-08-1 |
Source
|
| Record name | 4-methylmorpholine-2-carboximidamide dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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